Cas no 256637-50-0 (Methanesulfonic acid, trifluoro-, 5-methyl-2-(1-methylethyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 5-methyl-2-(1-methylethyl)phenyl ester
• CAS No: 256637-50-0
• MF: C₁₁H₁₃F₃O₃S
• MW: 282.279332876205
• CID: 1427037
• PubChem ID: 85768909
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 5-methyl-2-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-methyl-2-(1-methylethyl)phenyl ester
• E79805
• (5-methyl-2-propan-2-ylphenyl) trifluoromethanesulfonate
• thymil triflate
• 2-Isopropyl-5-methylphenyltrifluoromethanesulfonate
• 256637-50-0
• 2-isopropyl-5-methylphenyl trifluoromethanesulfonate
• SCHEMBL3099031

• Inchi： 1S/C11H13F3O3S/c1-7(2)9-5-4-8(3)6-10(9)17-18(15,16)11(12,13)14/h4-7H,1-3H3
• InChI Key： XYLSVYLYBHXUPN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 282.05379
• Monoisotopic Mass: 282.05374993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37